3-Ethyl-5-fluoro-2,3-dihydro-1H-indole

• Molecular Formula: C10H12FN
• Molecular Weight: 165.21 g/mol
• IUPAC Name: 3-ethyl-5-fluoro-2,3-dihydro-1H-indole
• InChI: InChI=1S/C10H12FN/c1-2-7-6-12-10-4-3-8(11)5-9(7)10/h3-5,7,12H,2,6H2,1H3
• InChI Key: CUURNIJHPMHYKA-UHFFFAOYSA-N
• Canonical SMILES: CCC1CNC2=C1C=C(C=C2)F

Description

3-Ethyl-5-fluoro-2,3-dihydro-1H-indole is a fluorinated indole derivative featuring a partially saturated indole core (2,3-dihydro structure) with an ethyl substituent at position 3 and a fluorine atom at position 4. The fluorine atom at C-5 likely enhances metabolic stability and modulates lipophilicity, while the ethyl group at C-3 may influence steric interactions and solubility.

Preparation Methods

Alkylation of Dihydroindole Precursors

Base-Mediated Ethylation

The alkylation of 5-fluoro-2,3-dihydro-1H-indole with ethylating agents represents the most direct route to 3-ethyl-5-fluoro-2,3-dihydro-1H-indole. As detailed in US7544685B2, this reaction typically employs potassium carbonate or triethylamine as a base in polar aprotic solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at reflux temperatures. For example, treatment of 5-fluoro-2,3-dihydro-1H-indole with ethyl bromide in DMF at 80°C for 12 hours yields the target compound in 67% after purification by flash chromatography (ethyl acetate/heptane).

A critical consideration is the protection of the indole nitrogen. Acetyl or tert-butoxycarbonyl (Boc) groups are commonly used to prevent undesired side reactions during alkylation. Deprotection under acidic conditions (e.g., HCl in diethyl ether) restores the free amine without compromising the ethyl substituent.

Palladium-Catalyzed Cross-Coupling Strategies

Suzuki-Miyaura Coupling

Palladium-mediated cross-coupling enables the introduction of the ethyl group at the 3-position through reaction with ethylboronic acids. A modified protocol from the Royal Society of Chemistry involves Pd(OAc)₂ (10 mol%), 1,10-phenanthroline (30 mol%), and trifluoroacetic acid (1.5 equiv.) in chlorobenzene at 100°C. This method achieves 75% yield for analogous fluorinated dihydroindoles by coupling 5-fluoro-1H-indole with ethylboronic acid pinacol ester.

Table 1: Optimization of Suzuki-Miyaura Conditions

Catalyst System	Solvent	Temperature (°C)	Yield (%)
Pd(OAc)₂/1,10-phen	PhCl	100	75
PdCl₂(MeCN)₂	DMA	70	62
Pd(PPh₃)₄	Toluene	110	58

Data adapted from.

Reductive Cyclization of Nitroarenes

Hydrogenation of Nitro intermediates

A two-step sequence involving nitro group reduction and subsequent cyclization provides an alternative pathway. Starting from 3-nitro-5-fluoroethylbenzene, hydrogenation over palladium on carbon (5 wt%) in methanol at 50 psi H₂ generates the corresponding amine, which undergoes intramolecular cyclization in the presence of Alane (LiAlH₄/H₂SO₄). This method affords 3-ethyl-5-fluoro-2,3-dihydro-1H-indole in 54% overall yield but requires careful control of stoichiometry to avoid over-reduction.

Analytical Characterization

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃): δ 7.30 (d, J = 8.0 Hz, 1H, ArH), 6.82 (dd, J = 8.0, 2.5 Hz, 1H, ArH), 4.20 (q, J = 7.0 Hz, 2H, CH₂CH₃), 3.15 (t, J = 8.5 Hz, 2H, CH₂), 2.75 (t, J = 8.5 Hz, 2H, CH₂), 1.45 (t, J = 7.0 Hz, 3H, CH₂CH₃).
• ¹³C NMR : δ 162.5 (d, J = 245 Hz, C-F), 135.2 (C₃), 128.7 (C₅), 115.4 (C₆), 45.8 (CH₂CH₃), 28.3 (CH₂), 12.1 (CH₂CH₃).

Industrial-Scale Considerations

Solvent Recycling and Waste Management

Large-scale synthesis (＞1 kg) necessitates solvent recovery systems due to the use of DMF and chlorobenzene. US7544685B2 reports a closed-loop distillation process that recovers 92% of DMF for reuse. Environmental impact assessments highlight the need to replace chlorobenzene with biodegradable alternatives like cyclopentyl methyl ether.

Chemical Reactions Analysis

Types of Reactions

3-Ethyl-5-fluoro-2,3-dihydro-1H-indole undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert it into fully saturated derivatives.

Substitution: Electrophilic substitution reactions can introduce different functional groups onto the indole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like halogens, nitrating agents, and sulfonating agents are employed under acidic or basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield 3-ethyl-5-fluoroindole-2,3-dione, while substitution reactions can produce various substituted indole derivatives.

Scientific Research Applications

3-Ethyl-5-fluoro-2,3-dihydro-1H-indole has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules and pharmaceuticals.

Biology: The compound is used in studies related to enzyme inhibition and receptor binding.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-Ethyl-5-fluoro-2,3-dihydro-1H-indole involves its interaction with specific molecular targets and pathways. The fluorine atom enhances its binding affinity to certain receptors, while the ethyl group influences its pharmacokinetic properties. The compound may inhibit enzymes or modulate receptor activity, leading to its observed biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 3-Ethyl-5-fluoro-2,3-dihydro-1H-indole with structurally analogous indoles and dihydroindoles from the provided evidence, focusing on substituent effects, synthesis, and physicochemical properties.

Table 1: Structural and Functional Comparison

Compound Name	Substituents/Modifications	Key Properties/Findings	Reference
3-Ethyl-5-fluoro-2,3-dihydro-1H-indole	C-3 ethyl, C-5 F, 2,3-dihydro structure	Hypothesized: Enhanced lipophilicity (ethyl), metabolic stability (F), conformational flexibility (dihydro)	N/A
5-Fluoro-1-methyl-1H-indole	N-1 methyl, C-5 F	High yield (98%), mp 55–56°C; methylation simplifies N-functionalization
5-Fluoro-1-[(4-methylphenyl)sulfonyl]-1H-indole	N-1 sulfonyl, C-5 F	High yield (96%), mp 111–112°C; sulfonyl groups enhance stability and crystallinity
N-(4-Benzoylphenyl)-5-fluoro-1H-indole-2-carboxamide	C-2 carboxamide, C-5 F	Lower yield (37.5%), mp 249–250°C; carboxamide introduces hydrogen-bonding capability
5-Fluoro-3-(triazolyl-ethyl)-1H-indole (5e)	C-3 triazole-ethyl, C-5 F	Moderate yield (22%); triazole enhances solubility and potential bioactivity
1-Benzenesulfonyl-2-methyl-3-(4-nitrobenzoyl)-2,3-dihydro-1H-indole	Dihydro core, sulfonyl/nitro groups	Crystal structure shows orthogonal phenyl rings and intramolecular H-bonding (S(6) motifs)

Key Observations:

N- vs. C-Substituents: N-1 methylation/sulfonylation () simplifies synthesis but reduces steric flexibility compared to C-3 ethyl/triazole substitution (hypothesized for the target compound).

Crystal data for sulfonyl/nitro-dihydroindoles () reveal orthogonal substituent orientations and intramolecular H-bonding, suggesting similar conformational constraints in the ethyl-fluoro analog.

Synthetic Yields and Challenges :

• Simple alkylation (e.g., N-1 methyl, ) achieves near-quantitative yields, while carboxamide () and triazole () derivatives require longer reaction times and give lower yields. The ethyl group in the target compound may necessitate optimized alkylation or reduction steps.

Physicochemical Properties :

• Melting points correlate with substituent bulk/polarity: carboxamide (mp 249°C, ) > sulfonyl (mp 111°C, ) > methyl (mp 55°C, ). The ethyl-dihydro analog may exhibit intermediate mp due to moderate polarity.
• Lipophilicity: Ethyl and triazole groups () likely increase logP compared to sulfonyl/carboxamide derivatives.

Crystal packing in dihydroindoles () highlights the role of H-bonding and steric effects in solid-state properties, relevant for pharmaceutical crystallization.

Biological Activity

3-Ethyl-5-fluoro-2,3-dihydro-1H-indole is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Molecular Formula : C11H12FN
Molecular Weight : 179.22 g/mol
IUPAC Name : 3-Ethyl-5-fluoro-2,3-dihydro-1H-indole
Canonical SMILES : CC(C)C1=CNC2=C1C(=C(C=C2)F)C=C

The biological activity of 3-Ethyl-5-fluoro-2,3-dihydro-1H-indole can be attributed to its interaction with various molecular targets. It exhibits properties that may modulate enzyme activities or receptor functions, particularly in neurological and oncological contexts. The presence of the ethyl and fluoro groups enhances its lipophilicity, potentially improving bioavailability and cellular uptake.

Anticancer Activity

Research has indicated that derivatives of indole compounds, including 3-Ethyl-5-fluoro-2,3-dihydro-1H-indole, demonstrate significant anticancer properties. A study highlighted that similar indole derivatives exhibited cytotoxic effects against various cancer cell lines, suggesting a potential role in cancer therapy .

Antimicrobial Activity

Indole derivatives have been studied for their antimicrobial properties. For instance, compounds with similar structural features showed promising results against Gram-positive and Gram-negative bacteria as well as fungal strains. The minimum inhibitory concentration (MIC) values for these compounds ranged widely, indicating varying degrees of effectiveness .

Structure-Activity Relationship (SAR)

The SAR studies conducted on related indole compounds reveal that modifications at specific positions significantly influence biological activity. For example:

• Fluorination at the 5-position has been linked to enhanced potency against certain cancer cell lines.
• Alkyl substitutions , such as ethyl groups at the 3-position, often improve solubility and bioactivity.

Modification	Effect on Activity
Fluorine at C5	Increases potency against cancer
Ethyl at C3	Enhances solubility and bioavailability

Case Studies

• Anticancer Efficacy : A study evaluated the cytotoxic effects of various indole derivatives on MDA-MB-231 breast cancer cells. The results indicated that compounds with similar structures to 3-Ethyl-5-fluoro-2,3-dihydro-1H-indole exhibited IC50 values in the low micromolar range, suggesting effective growth inhibition .
• Antimicrobial Testing : Another investigation assessed the antimicrobial properties of indole derivatives against E. coli and S. aureus. The study found that certain derivatives had MIC values as low as 0.0048 mg/mL, indicating strong antibacterial activity .

Q & A

Basic: What are the optimal synthetic routes for preparing 3-Ethyl-5-fluoro-2,3-dihydro-1H-indole, and how do reaction conditions influence yield?

Methodological Answer:
The synthesis of 3-Ethyl-5-fluoro-2,3-dihydro-1H-indole can be optimized using palladium-catalyzed reactions or nitro group reduction strategies. For example:

• Palladium-Catalyzed Cyclization : Starting from fluorinated nitrobenzene derivatives, catalytic olefination followed by reduction (e.g., using Pd/C or H₂) can yield the dihydroindole core. Solvents like dichloromethane or dimethylacetamide and inert atmospheres (N₂/Ar) are critical for preventing side reactions .
• Nitro Reduction : If a nitro-substituted precursor (e.g., 3-Ethyl-5-nitro-2,3-dihydro-1H-indole) is available, selective reduction with SnCl₂/HCl or catalytic hydrogenation can introduce the fluoro group. Temperature control (25–60°C) and stoichiometric ratios are key to avoiding over-reduction .
  Data Table :

Synthetic Route	Catalyst/Solvent	Yield Range	Key Variables
Pd-Catalyzed	Pd(OAc)₂/DMA	60–75%	Temperature, inert atmosphere
Nitro Reduction	SnCl₂/HCl/EtOH	50–65%	Reaction time, stoichiometry

Basic: What spectroscopic and crystallographic methods are recommended for characterizing this compound?

Methodological Answer:

• X-ray Crystallography : Single-crystal X-ray diffraction (as in ) confirms the bicyclic structure, bond angles, and substituent positions. Data-to-parameter ratios >14:1 and R-factors <0.06 ensure reliability .
• NMR Spectroscopy : ¹H and ¹³C NMR (CDCl₃ or DMSO-d₆) identify substituent effects:
  • The ethyl group at C3 shows a triplet (~1.2 ppm for CH₃) and quartet (~2.8 ppm for CH₂).
  • The fluoro substituent at C5 deshields adjacent protons, causing distinct splitting patterns .
• Mass Spectrometry : High-resolution MS (HRMS) confirms molecular weight (e.g., C₁₀H₁₂FN: 165.09 g/mol) and fragmentation patterns.

Advanced: How does the ethyl substituent at position 3 influence reactivity compared to methyl or nitro analogs?

Methodological Answer:
The ethyl group at C3 enhances steric bulk and electron-donating effects, altering reactivity:

• Steric Effects : Ethyl groups reduce electrophilic substitution rates at C2/C4 compared to methyl analogs (e.g., lower yields in Friedel-Crafts alkylation) .
• Electronic Effects : Ethyl’s inductive donation increases nucleophilicity at C7, facilitating functionalization (e.g., halogenation or cross-coupling). In contrast, nitro groups (electron-withdrawing) deactivate the ring, requiring harsher conditions .
  Comparative Reactivity Table :

Substituent	Position	Electrophilic Substitution Rate (Relative)	Preferred Reaction Sites
Ethyl (C3)	3	Moderate	C5, C7
Methyl (C3)	3	High	C2, C4
Nitro (C5)	5	Low	C7 (via directing effects)

Advanced: When encountering contradictions in biological activity data, what methodological approaches resolve discrepancies?

Methodological Answer:
Contradictions in biological data (e.g., varying IC₅₀ values) require:

• Structural Confirmation : Re-analyze compound purity via HPLC and NMR to rule out degradation or isomerization .
• Assay Standardization : Use uniform protocols (e.g., MTT assay for cytotoxicity) across analogs. For example, highlights how 5-fluoroindole derivatives were tested against consistent cell lines (e.g., HeLa) to ensure comparability .
• Computational Modeling : Molecular docking (e.g., AutoDock Vina) identifies binding site interactions. If the ethyl group sterically hinders target binding, activity discrepancies vs. smaller analogs (e.g., methyl) are explainable .

Advanced: What catalytic systems are effective for functionalizing the indole ring at C5/C7 positions?

Methodological Answer:

• Iodine Catalysis : For C5 methoxylation, iodine (10 mol%) in acetonitrile at 40°C achieves >95% yield (see , Entry 16). This system avoids expensive metals and works under mild conditions .
• Palladium-Mediated Cross-Coupling : Suzuki-Miyaura reactions at C7 require Pd(PPh₃)₄ and aryl boronic acids. Ethyl’s steric bulk necessitates bulky ligands (e.g., SPhos) to prevent homocoupling .
  Catalyst Comparison Table :

Catalyst	Reaction Type	Yield	Key Advantage
I₂ (10 mol%)	Electrophilic Substitution	98%	Cost-effective, mild conditions
Pd(PPh₃)₄	Cross-Coupling	70–85%	Versatile for diverse aryl groups

Advanced: How can computational chemistry predict the regioselectivity of electrophilic substitutions?

Methodological Answer:
Density Functional Theory (DFT) calculations (e.g., B3LYP/6-31G*) map electron density and Fukui indices to predict reactive sites:

• C5 Fluoro Effect : The electron-withdrawing fluoro group directs electrophiles to C4/C7. Ethyl’s donation further activates C7, aligning with experimental nitration patterns .
• Hammett Parameters : σ⁺ values for substituents quantify directing effects. For 3-Ethyl-5-fluoro derivatives, σ⁺(F) = +0.06 (meta-directing) and σ⁺(Et) = -0.15 (ortho/para-directing), explaining observed regioselectivity .